Cas no 1369513-86-9 ((Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide)
(Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide
-
- Inchi: 1S/C11H14ClN3O2/c12-9-2-1-8(7-14-9)11(10(13)15-16)3-5-17-6-4-11/h1-2,7,16H,3-6H2,(H2,13,15)
- InChI Key: RYJKLGFPUFHMNN-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C1(/C(=N\O)/N)CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 292
- XLogP3: 1.1
- Topological Polar Surface Area: 80.7
(Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198958-1g |
(Z)-4-(6-Chloropyridin-3-yl)-n'-hydroxytetrahydro-2h-pyran-4-carboximidamide |
1369513-86-9 | 95% | 1g |
446.76 USD | 2021-06-01 |
(Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide
(Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide: A Comprehensive Overview
The compound (Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide is a highly specialized molecule that has garnered significant attention in the field of biopharmaceuticals and chemical research. This compound, also referred to by its CAS registry number 1369513-86-9, represents an intricate fusion of heterocyclic structures, making it a compelling subject for both academic and applied studies.
The molecular framework of this compound is characterized by the presence of a pyridine ring substituted with a chlorine atom at position 6 (6-Chloropyridin-3-yl), which introduces electronic effects that can influence reactivity and biological activity. This moiety is further connected to a tetrahydro-2H-pyran core, a six-membered ring system that incorporates both oxygen and nitrogen atoms, contributing to the compound's structural complexity and potential for enzymatic interactions.
The N'-hydroxy group attached to the imidamide functionality adds another layer of reactivity, making this compound a promising candidate for bioisosteric replacement and drug design strategies. The combination of these functional groups positions the molecule as a potential lead in the development of novel therapeutic agents, particularly in areas such as oncology and infectious diseases.
Recent studies have highlighted the importance of stereochemistry in this compound's behavior. The (Z)-configuration at the pyran-carboximidamide bond has been shown to significantly influence both its physical properties and biological activity. This stereochemical aspect underscores the need for precise synthetic methods to ensure the correct enantiomeric form is produced, which is critical for maintaining desired pharmacokinetics and minimizing off-target effects.
In terms of pharmacological applications, this compound has demonstrated potential as a matrix metalloproteinase (MMP) inhibitor, a class of enzymes implicated in various pathological processes, including cancer metastasis and inflammatory diseases. Its ability to modulate enzymatic activity without compromising host tissue integrity makes it an attractive candidate for anti-inflammatory and anticancer therapies.
Furthermore, the compound's hydrophilic-lipophilic balance (HLB) has been optimized through its structural features, enabling effective cellular uptake while maintaining sufficient stability in physiological environments. This attribute is particularly advantageous for drug delivery systems, where balancing solubility and permeability is crucial for achieving therapeutic efficacy.
Recent advancements in crystallography have provided valuable insights into the molecular architecture of this compound, revealing key interactions between its heterocyclic components and potential binding sites on target enzymes. These structural studies have been complemented by in silico modeling, which has further elucidated the mechanism of action and predicted binding affinities, guiding rational modifications to enhance activity.
Overall, (Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide stands at the forefront of modern drug discovery, offering a unique blend of structural complexity and functional versatility. Its continued exploration promises to yield valuable insights into medicinal chemistry and open new avenues for the development of innovative therapeutic solutions.
1369513-86-9 ((Z)-4-(6-Chloropyridin-3-yl)-N'-hydroxytetrahydro-2H-pyran-4-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)